2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol

Specification

• CAS No.: 118689-07-9
• Molecular Formula: C11H11F2N3O2
• Molecular Weight: 255.22 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-3-(1,2,4-triazol-1-yl)propane-1,2-diol
• Standard InChI: InChI=1S/C11H11F2N3O2/c12-8-1-2-9(10(13)3-8)11(18,5-17)4-16-7-14-6-15-16/h1-3,6-7,17-18H,4-5H2
• Standard InChI Key: BZYVJTMKMDGJRN-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CO)O
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CO)O
• Appearance: Solid powder

Introduction

Chemical Identity and Nomenclature

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol is recognized by several synonyms in scientific and pharmaceutical literature. This diol compound is primarily known for its relationship to the antifungal agent fluconazole as a process-related impurity.

Identification Parameters

The compound is uniquely identified through multiple chemical identifiers as summarized in Table 1.

Parameter	Value
CAS Number	118689-07-9
Molecular Formula	C₁₁H₁₁F₂N₃O₂
Molecular Weight	255.22 g/mol
IUPAC Name	2-(2,4-difluorophenyl)-3-(1,2,4-triazol-1-yl)propane-1,2-diol
FDA UNII	GJO17O8W8V
UNSPSC Code	41116107
NACRES	NA.24

Table 1: Chemical identification parameters of 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol

Common Synonyms

The compound is referred to by several alternative names in pharmaceutical contexts, which facilitates its identification across different regulatory and research frameworks:

• Fluconazole EP Impurity F

• Fluconazole Diol Impurity

• Fluconazole impurity F (EP)

• Fluconazole-6

• (2RS)-2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol

Structural Characteristics

Chemical Structure

The molecular structure of this compound features a 2,4-difluorophenyl group and a 1,2,4-triazole ring connected to a propane-1,2-diol backbone. The structural arrangement includes two hydroxyl groups that contribute to its diol classification and influence its physicochemical properties.

Physical and Chemical Properties

Physical State and Appearance

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol exists as a solid at room temperature. Its color ranges from white to pale yellow, which is an important quality parameter for assessing purity in analytical contexts.

Fundamental Physical Properties

The key physical properties of the compound are summarized in Table 2.

Property	Value
Melting Point	129-131°C
Density	1.42 g/cm³
Physical Form	Solid
Color	White to Pale Yellow
Stability	Hygroscopic

Table 2: Physical properties of 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol

Solubility Profile

The compound exhibits limited solubility in common organic solvents. It is slightly soluble in dimethyl sulfoxide (DMSO) and methanol, with improved dissolution when sonication is applied. This solubility profile is relevant for analytical method development and pharmaceutical formulation considerations.

Relationship to Fluconazole

Structural Relationship

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol is structurally related to fluconazole, a widely used antifungal medication. As the name "Fluconazole Diol Impurity" suggests, it represents a diol-containing variant that can arise during the synthesis or degradation of fluconazole.

Regulatory Significance

As Fluconazole EP Impurity F, this compound is recognized by pharmacopoeial standards, specifically the European Pharmacopoeia (EP), as a known impurity that must be monitored and controlled in fluconazole drug substances and products. Its presence above certain threshold levels may affect the quality, safety, and efficacy of fluconazole formulations.

Analytical Applications

The primary application of 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol is as an analytical reference standard for:

• Identification and quantification of impurities in fluconazole

• Method development and validation for pharmaceutical quality control

• Regulatory compliance testing for fluconazole products

• Research on fluconazole metabolism and degradation pathways

When used as a reference standard, the compound typically meets the following specifications:

• Purity: >95% as determined by High-Performance Liquid Chromatography (HPLC)

• Format: Neat substance

• Categorization: Pharmaceutical Toxicology Reference Material, Impurity Reference Material

Manufacturer	Product Description	Package Size	Price (USD)	Purity
TRC	2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol	1g	$1,190	>95%
American Custom Chemicals Corporation	2-(2,4-DIFLUOROPHENYL)-3-(1H-1,2,4-TRIAZOL-1-YL)-1,2-PROPANEDIOL	100mg	$750.75	95.00%
American Custom Chemicals Corporation	2-(2,4-DIFLUOROPHENYL)-3-(1H-1,2,4-TRIAZOL-1-YL)-1,2-PROPANEDIOL	1g	$1,904.7	95.00%
Alichem	2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol	1g	$918.75	Not specified
Crysdot	2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol	1g	$1,081	95+%

Table 3: Commercial availability and pricing of 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol (prices as of December 2021)

Research and Analytical Considerations

Analytical Method Implications

The physical and chemical properties of 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol affect the development of analytical methods for its detection and quantification. The slight solubility in common solvents may require optimization of sample preparation procedures, potentially including sonication or alternative solvent systems to achieve complete dissolution.